Cas no 120687-07-2 (Desacetyl Famciclovir)
Desacetyl Famciclovir structure
Product Name:Desacetyl Famciclovir
CAS No:120687-07-2
MF:C12H17N5O3
MW:279.295081853867
CID:2890438
PubChem ID:10039252
Update Time:2024-11-06
Desacetyl Famciclovir Chemical and Physical Properties
Names and Identifiers
-
- Desacetyl Famciclovir
- 9-[4-acetoxy-3-(hydroxymethyl)but-1-yl]-2-aminopurine
- OUMGIMAEASXOJH-UHFFFAOYSA-N
- BRL 43594
- MONOACETYL-6-DEOXY PENCICLOVIR
- API0005547
- 9-(4-acetoxy-3-hydroxymethylbut-1-yl)-2-aminopurine
- 4-(2-amino-9h-purin-9-yl)-2-(hydroxymethyl)butyl acetate
- 2-[2-(2-Amino-9H-purin-9-yl)ethyl]-1,3-propanediol 1-Acetate
- 2-[2-(2-amino-9H-purin-9-yl)ethyl]-3-hydroxypropyl acetate
- 2-(2-(2-Amino-9H-purin-9-yl)ethyl)-3-hydroxypropyl acetate
- J-001135
- 1,3-Propanediol, 2-[2-(2-amino-9H-purin-9-yl)ethyl]-, 1-acetate; 1,3-Propanediol, 2-[2-(2-amino-9H-purin-9-yl)ethyl]-, monoacetate (ester) (9CI); BRL 43594; 2-Amino-9H-purin-9-yl)-2-(hydroxymethyl)butyl acetate; Famciclovir RC B (USP); 9-(4-Acetoxy-3-(hydroxymethyl)butyl)-2-amino-9H-purine
- 1,3-Propanediol, 2-(2-(2-amino-9H-purin-9-yl)ethyl)-, 1-acetate
- UNII-NE5144EK4H
- CHEMBL881
- SCHEMBL1878763
- 9-[4-Acetoxy-3-(hydroxymethyl)butyl]-2-amino-9H-purine
- 104227-88-5
- D80603
- 2-[2-(2-AMINOPURIN-9-YL)ETHYL]-3-HYDROXYPROPYL ACETATE
- [4-(2-aminopurin-9-yl)-2-(hydroxymethyl)butyl] Acetate
- NE5144EK4H
- DTXSID60434620
- AS-69250
- AKOS030255718
- CS-0196471
- DB-262548
- 120687-07-2
- MONO-DESACETYL FAMCICLOVIR
-
- Inchi: 1S/C12H17N5O3/c1-8(19)20-6-9(5-18)2-3-17-7-15-10-4-14-12(13)16-11(10)17/h4,7,9,18H,2-3,5-6H2,1H3,(H2,13,14,16)
- InChI Key: OUMGIMAEASXOJH-UHFFFAOYSA-N
- SMILES: O(C(C)=O)CC(CO)CCN1C=NC2=CN=C(N)N=C12
Computed Properties
- Exact Mass: 279.13313942g/mol
- Monoisotopic Mass: 279.13313942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 116
Desacetyl Famciclovir Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM342157-250mg |
9-[4-acetoxy-3-(hydroxymethyl)but-1-yl]-2-aminopurine |
120687-07-2 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | D759484-100mg |
9-[4-acetoxy-3-(hydroxymethyl)but-1-yl]-2-aminopurine |
120687-07-2 | 95% | 100mg |
$180 | 2024-06-07 | |
| eNovation Chemicals LLC | D759484-250mg |
9-[4-acetoxy-3-(hydroxymethyl)but-1-yl]-2-aminopurine |
120687-07-2 | 95% | 250mg |
$245 | 2024-06-07 | |
| Aaron | AR003B6Y-1g |
9-[4-acetoxy-3-(hydroxymethyl)but-1-yl]-2-aminopurine |
120687-07-2 | 98% | 1g |
$710.00 | 2025-01-22 | |
| Ambeed | A1492244-1g |
(R)-4-(2-Amino-9H-purin-9-yl)-2-(hydroxymethyl)butyl acetate |
120687-07-2 | 98% | 1g |
$713.0 | 2025-03-04 | |
| Ambeed | A1492244-100mg |
(R)-4-(2-Amino-9H-purin-9-yl)-2-(hydroxymethyl)butyl acetate |
120687-07-2 | 98% | 100mg |
$155.0 | 2025-03-04 | |
| Ambeed | A1492244-250mg |
(R)-4-(2-Amino-9H-purin-9-yl)-2-(hydroxymethyl)butyl acetate |
120687-07-2 | 98% | 250mg |
$264.0 | 2025-03-04 | |
| 1PlusChem | 1P003AYM-100mg |
9-[4-acetoxy-3-(hydroxymethyl)but-1-yl]-2-aminopurine |
120687-07-2 | 95% | 100mg |
$499.00 | 2025-02-19 | |
| 1PlusChem | 1P003AYM-250mg |
9-[4-acetoxy-3-(hydroxymethyl)but-1-yl]-2-aminopurine |
120687-07-2 | 95% | 250mg |
$749.00 | 2025-02-19 | |
| Aaron | AR003B6Y-100mg |
9-[4-acetoxy-3-(hydroxymethyl)but-1-yl]-2-aminopurine |
120687-07-2 | 98% | 100mg |
$152.00 | 2025-01-22 |
Desacetyl Famciclovir Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
120687-07-2 (Desacetyl Famciclovir) Related Products
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- 1020719-42-9(FAMCICLOVIR-D4)
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- 104227-90-9(1,3-Propanediol,2-[2-(2-amino-9H-purin-9-yl)ethyl]-, 1,3-dipropanoate)
- 247081-81-8(Acetic acid 4-(2-amino-9H-purin-9-yl)-2-(isopropoxycarbonyloxymethyl)butyl ester)
- 122497-20-5(Famciclovir Malonate)
- 174155-70-5(2-Amino-β-methyl-9H-purine-9-butanol 9-Acetate)
- 104227-88-5(Desacetyl Famciclovir)
- 131266-15-4(N9-Des(4-acetoxy-3-(acetoxymethyl)but-1-yl) N7-4-acetoxy-3-(acetoxymethyl)but-1-yl Famciclovir)
- 104227-93-2(Butanoic acid, 4-(2-amino-9H-purin-9-yl)-2-(hydroxymethyl)butyl ester)
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